Cas no 896679-30-4 (5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide)

5-Bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide is a specialized organic compound featuring a furan-2-carboxamide core substituted with a bromo group at the 5-position. The molecule incorporates a 1,3-thiazole ring linked to a 4-(trifluoromethyl)phenyl moiety, enhancing its structural complexity and potential reactivity. This compound is of interest in medicinal chemistry and materials science due to its unique heterocyclic framework, which may confer desirable electronic or binding properties. The presence of bromine and trifluoromethyl groups offers opportunities for further functionalization, making it a versatile intermediate in synthetic applications. Its well-defined structure ensures reproducibility in research and development contexts.
5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide structure
896679-30-4 structure
Product Name:5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
CAS No:896679-30-4
MF:C17H12BrF3N2O2S
MW:445.25359249115
CID:6221726
PubChem ID:18554627
Update Time:2025-10-29

5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
    • F0686-0309
    • 5-bromo-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]furan-2-carboxamide
    • 5-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
    • 896679-30-4
    • 5-bromo-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)furan-2-carboxamide
    • AKOS024596834
    • Inchi: 1S/C17H12BrF3N2O2S/c18-14-6-5-13(25-14)15(24)22-8-7-12-9-26-16(23-12)10-1-3-11(4-2-10)17(19,20)21/h1-6,9H,7-8H2,(H,22,24)
    • InChI Key: ZQNYOYPWVMQCMO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(NCCC2=CSC(C3C=CC(C(F)(F)F)=CC=3)=N2)=O)O1

Computed Properties

  • Exact Mass: 443.97550g/mol
  • Monoisotopic Mass: 443.97550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 83.4Ų

5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0686-0309-2μmol
5-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
896679-30-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0686-0309-1mg
5-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
896679-30-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0686-0309-2mg
5-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide
896679-30-4 90%+
2mg
$59.0 2023-05-17

Additional information on 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide

5-Bromo-N-(2-{2-4-(Trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide: A Comprehensive Overview

5-Bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide (CAS No. 896679-30-4) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, trifluoromethyl, and thiazole functionalities, has garnered significant attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide is composed of a furan ring, a thiazole ring, and a trifluoromethyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine substituent on the furan ring adds to the compound's reactivity and stability, while the trifluoromethyl group enhances its lipophilicity and metabolic stability. The thiazole ring, known for its biological activity, further contributes to the compound's potential as a therapeutic agent.

In recent years, 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide has been extensively studied for its potential in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound effectively reduces cell viability and induces apoptosis in cancer cells. This selective targeting mechanism minimizes off-target effects and reduces potential side effects, making it a promising candidate for further clinical development.

Beyond its antiproliferative properties, 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

In preclinical studies, 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide has demonstrated low toxicity and good safety profiles in animal models. These findings are encouraging and support further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans.

The future prospects for 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide are promising. Its unique chemical structure and multifaceted biological activities make it a valuable asset in drug discovery and development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential further.

In conclusion, 5-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)furan-2-carboxamide (CAS No. 896679-30-4) is a promising compound with significant potential in various therapeutic areas. Its antiproliferative and anti-inflammatory properties, combined with favorable pharmacokinetic profiles and low toxicity, make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.